Resorcinol

Specification

• Description: Resorcinol is a very white crystalline solid that becomes pink on exposure to light if not completely pure. Burns although ignition is difficult. Density approximately 1.28 g / cm3. Irritating to skin and eyes. Toxic by skin absorption. Used to make plastics and pharmaceuticals.; Resorcinol is a benzenediol that is benzene dihydroxylated at positions 1 and 3. It has a role as an erythropoietin inhibitor and a sensitiser. It is a benzenediol, a member of resorcinols and a phenolic donor.; Resorcinol is a 1,3-isomer (or meta-isomer) of benzenediol with the formula C6H4(OH)2. It is used as an antiseptic and disinfectant in topical pharmaceutical products in the treatment of skin disorders and infections such as acne, seborrheic dermatitis, eczema, psoriasis, corns, calluses, and warts. It exerts a keratolytic activity. Resorcinol works by helping to remove hard, scaly, or roughened skin. Although it is primarily indicated for use as a topical application, resorcinol also possesses a well-documented anti-thyroidal activity that is generally not relied upon for any kind of formal therapeutic indication.; Resorcinol is a natural product found in Dothiorella vidmadera, Maclura pomifera, and other organisms with data available.; 1,3-Benzenediol is found in alcoholic beverages. 1,3-Benzenediol is present in roasted barley, cane molasses, coffee, beer and wine. 1,3-Benzenediol is a flavouring ingredient1,3-Benzenediol belongs to the family of Resorcinols. These are compounds containing a resorcinol moiety, which is a benzene ring bearing two hydrocyl groups at positions 1 and 3.; See also: Benzocaine; resorcinol (component of); Resorcinol; Sulfur (component of); Petrolatum; resorcinol (component of) ... View More ...
• CAS No.: 108-46-3
• Molecular Formula: C6H6O2
• Molecular Weight: 110.11 g/mol
• IUPAC Name: benzene-1,3-diol
• Standard InChI: InChI=1S/C6H6O2/c7-5-2-1-3-6(8)4-5/h1-4,7-8H
• Standard InChI Key: GHMLBKRAJCXXBS-UHFFFAOYSA-N
• Impurities: Technical /USP/ grade resorcinol has 99% min resorcinol content & contains small amt of phenol & catechol as impurities. In japan, technical resorcinol has ... fp of 108.5 °C min; 0.5% max water; & 0.1% max residue on ignition. Chief impurities are other hydroquinone isomers.; Maximum limits of impurities: Residue after ignition (0.01%), Insoluble matter (0.005%), Acidity (0.02%), Diresorcinol and Phenol (0.001%).
• SMILES: C1=CC(=CC(=C1)O)O
• Canonical SMILES: C1=CC(=CC(=C1)O)O
• Appearance: Solid powder
• Boiling Point: 531 to 536 °F at 760 mmHg (NTP, 1992); 280 °C, but volatilizes at lower temperature and is slightly volatile with steam; 178.00 °C. @ 16.00 mm Hg; 280 °C; 531 °F
• Colorform: White needle-like crystals; Needles from benzene; platelets from water; Rhombic tablets and pyramids; Platelets from ethanol. Very white crystals; For more Color/Form (Complete) data for RESORCINOL (6 total), please visit the HSDB record page.
• Flash Point: 261 °F (NTP, 1992); 261 °F; 261 °F (Closed cup); 127 °C (261 °F) (Closed cup); 261 °F (127 °C) (Closed cup); 127 °C c.c.
• Melting Point: 228 to 232 °F (NTP, 1992); 109.8 °C; Heat of fusion at mp: 21.0 kJ/mol; Heat of vaporization (kJ/mol): 78.2 at 110 °C, 75.2 at 150 °C, 72.0 at 190 °C; 111 °C; 110 °C; 228-232 °F; 228 °F